Cas no 626604-80-6 (ethyl 2-oxo-2-(1H-pyrrolo2,3-bpyridin-3-yl)acetate)

• Product Name: ethyl 2-oxo-2-(1H-pyrrolo2,3-bpyridin-3-yl)acetate
• CAS No: 626604-80-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD05256119
• CID: 832997
• PubChem ID: 5707268
• Update Time: 2025-04-19

ethyl 2-oxo-2-(1H-pyrrolo2,3-bpyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2-(1H-pyrrolo[2,3-b]pyridin-3-yl)acetate
• 1H-Pyrrolo[2,3-b]pyridine-3-acetic acid, a-oxo-, ethyl ester
• ETHYL 2-OXO-2-(1H-PYRROLO[2,3-B]PYRIDIN-3-YL)-ACETATE
• 7-azaindol-3-glyoxylate
• ethyl 2-( 7-azaindol-3-yl)-2-oxoacetate
• ethyl 2-oxo-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}acetate
• ethyloxopyrrolobpyridinylacetate
• oxo-(1H-pyrrolo[2,3-b]pyridin-3-yl)-acetic acid ethyl ester
• SR-01000307054-1
• MFCD05256119
• SB37998
• SR-01000307054
• J-520782
• AKOS005069309
• DTXSID30420737
• 1H-Pyrrolo[2,3-b]pyridine-3-acetic acid,a-oxo-,ethyl ester
• CS-0002376
• Ethyl oxo(1H-pyrrolo[2,3-b]pyridin-3-yl)acetate
• BAB60480
• 10W-0332
• 1H-pyrrolo[2,3-b]pyridine-3-acetic acid, a-oxo-, ethyl ester, AldrichCPR
• ethyl2-oxo-2-(1H-pyrrolo[2,3-b]pyridin-3-yl)acetate
• SCHEMBL367606
• CCFIFACOXYODQN-UHFFFAOYSA-N
• 626604-80-6
• ethyl 2-oxo-2-(1H-pyrrolo2,3-bpyridin-3-yl)acetate

• MDL： MFCD05256119
• Inchi： 1S/C11H10N2O3/c1-2-16-11(15)9(14)8-6-13-10-7(8)4-3-5-12-10/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： CCFIFACOXYODQN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CNC2C1=CC=CN=2)=O)=O

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 405.5°C at 760 mmHg
• Flash Point: 199.1°C
• Refractive Index: 1.625
• PSA: 72.05000
• LogP: 1.30870

ethyl 2-oxo-2-(1H-pyrrolo2,3-bpyridin-3-yl)acetate Security Information

• HazardClass：IRRITANT